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Compound of Interest

Compound Name: Methyl phenylsulfonylacetate

Cat. No.: B1296609

Methyl phenylsulfonylacetate is a valuable reagent in organic synthesis, utilized in the
construction of complex molecular architectures.[1][2] Its utility in research and development,
particularly in the synthesis of novel compounds for drug discovery, necessitates a thorough
understanding of its safety profile. This guide is intended for researchers, scientists, and drug
development professionals, providing a comprehensive overview of the safety data associated
with methyl phenylsulfonylacetate, moving beyond a simple recitation of facts to an
integrated understanding of safe laboratory practices.

This document synthesizes available safety data to provide a coherent and cautious approach
to handling. It is crucial to recognize that the hazard classification for this compound is not
uniform across all suppliers, and toxicological data is largely incomplete.[3][4][5][6] Therefore, a
conservative approach to handling, treating the substance with the respect due to a compound
with unknown long-term effects, is strongly advised.

Hazard Identification and Classification: A Tale of
Discrepancies

A critical aspect of a safety data sheet is the clear identification of hazards. In the case of
methyl phenylsulfonylacetate, there are notable inconsistencies across various supplier
safety data sheets. Some sources indicate that based on available data, the classification
criteria for a hazardous substance are not met.[5][7] Conversely, other suppliers classify it as
harmful if swallowed, harmful in contact with skin, a cause of skin and serious eye irritation, and
potentially causing respiratory irritation.[4]
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This discrepancy underscores a vital principle of chemical safety: when information is
conflicting or incomplete, the most stringent precautions should be adopted. The absence of
comprehensive toxicological data necessitates treating the substance as potentially hazardous.

GHS Hazard Statements (Precautionary Classification):[4]
e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

Given these potential hazards, a proactive and cautious approach to handling is paramount.

Physical and Chemical Properties: The Foundation
of Safe Handling

Understanding the physical and chemical properties of a substance is fundamental to its safe
use and storage.
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Property Value Source(s)
Appearance White solid [31[5]
Molecular Formula CoH1004S [3][8]
Molecular Weight 214.24 g/mol [8]

Melting Point 30 °C (86 °F) [31[5]
Boiling Point 165 °C (329 °F) at 0.05 mmHg  [3]

Flash Point > 110 °C (> 230 °F) [1][3]I5]
Density 1.24 - 1.305 g/cm? at 20 °C [3]

Water Solubility Insoluble [3]

o Soluble in most organic
Solubility in other solvents
solvents.[9]

The high flash point suggests a low flammability risk under standard laboratory conditions.[1][3]
[5] However, its insolubility in water is an important consideration for accidental spills and
disposal.[3]

Safe Handling and Storage: Proactive Measures for
Risk Mitigation
Proper handling and storage are the cornerstones of laboratory safety. The following protocols

are based on a synthesis of recommendations and best practices.

Handling

o Engineering Controls: Handle in a well-ventilated area.[3][4][5] A chemical fume hood is
recommended, especially when working with larger quantities or when there is a potential for
aerosolization.

o Personal Protective Equipment (PPE): A comprehensive PPE strategy is essential. This is
not merely a checklist but a system to prevent all routes of exposure.
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o Eye Protection: Wear safety glasses with side shields or goggles.[3][4] In situations with a
splash hazard, a face shield should also be used.[10]

o Hand Protection: Wear protective gloves.[3][4][5] Nitrile rubber gloves are a suitable
choice.[5] Always inspect gloves before use and remove them carefully to avoid skin
contamination.[3][5]

o Body Protection: Wear a lab coat or long-sleeved clothing.[3][5]

e Hygiene Practices: Do not eat, drink, or smoke in the laboratory.[3][4] Wash hands
thoroughly after handling the substance.[3][6] Contaminated clothing should be removed and
washed before reuse.[3][4]

Storage

o Conditions: Keep the container tightly closed in a dry and well-ventilated place.[3][4][5]
» Incompatibilities: Avoid strong oxidizing agents.[6]

Diagram: Personal Protective Equipment (PPE) Workflow

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.fishersci.ie/store/msds?partNumber=11306646&countryCode=IE&language=en
https://www.echemi.com/sds/methyl-phenylsulfonylacetate-pd181109105797.html
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.fishersci.ie/store/msds?partNumber=11306646&countryCode=IE&language=en
https://www.echemi.com/sds/methyl-phenylsulfonylacetate-pd181109105797.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL03748~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2003:14:41~~Methyl%20phenylsulfonylacetate~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL03748~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2003:14:41~~Methyl%20phenylsulfonylacetate~~
https://www.fishersci.ie/store/msds?partNumber=11306646&countryCode=IE&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL03748~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2003:14:41~~Methyl%20phenylsulfonylacetate~~
https://www.fishersci.ie/store/msds?partNumber=11306646&countryCode=IE&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL03748~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2003:14:41~~Methyl%20phenylsulfonylacetate~~
https://www.fishersci.ie/store/msds?partNumber=11306646&countryCode=IE&language=en
https://www.echemi.com/sds/methyl-phenylsulfonylacetate-pd181109105797.html
https://www.fishersci.ie/store/msds?partNumber=11306646&countryCode=IE&language=en
https://www.chemicalbook.com/msds/methyl-phenylsulfonylacetate.htm
https://www.fishersci.ie/store/msds?partNumber=11306646&countryCode=IE&language=en
https://www.echemi.com/sds/methyl-phenylsulfonylacetate-pd181109105797.html
https://www.fishersci.ie/store/msds?partNumber=11306646&countryCode=IE&language=en
https://www.echemi.com/sds/methyl-phenylsulfonylacetate-pd181109105797.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL03748~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2003:14:41~~Methyl%20phenylsulfonylacetate~~
https://www.chemicalbook.com/msds/methyl-phenylsulfonylacetate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Risk Assessment

Assess potential for exposure:
- Inhalation
- Skin Contact
- Eye Contact

PPE Selgction
A4

Eye Protection: Hand Protection: Body Protection:
Safety glasses with side shields Chemical-resistant gloves Lab coat or I¥)n -sleeved clothin
(Goggles/Face shield for splash risk) (e.g., Nitrile) 9 Y

Procedure
Y \ 4 Y

Safe Handling:
- Use in well-ventilated area (fume hood)
- Avoid generating dust/aerosols

'

Post-Handling:
- Decontaminate work area
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for selecting and using appropriate PPE for handling methyl
phenylsulfonylacetate.

Emergency Procedures: A Systematic Response to
Incidents

In the event of an emergency, a calm and systematic response is crucial.

First-Aid Measures

The primary goal of first aid is to minimize harm and seek professional medical attention.
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» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids.[3][5] Seek medical attention.[3][5]

o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.[3]
[11] If skin irritation occurs, get medical attention.[4] Remove contaminated clothing.[4]

 Inhalation: Move the person to fresh air.[4][5] If breathing is difficult, give oxygen.[4] Seek
medical attention if symptoms occur.[4][5]

 Ingestion: Clean the mouth with water and drink plenty of water afterward.[3][5] Get medical
help if you feel unwell.[4]

Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[3]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors.[3][5] Hazardous combustion products may include carbon oxides and sulfur oxides.

[6]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][5]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[3][5] Avoid creating dust.[3][5]

e Environmental Precautions: Prevent the substance from entering drains or the environment.

[3]5]1[6]

o Containment and Cleanup: Sweep up and shovel the material into suitable containers for
disposal.[3][5]

Diagram: Accidental Spill Response Protocol
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Accidental Spill Occurs

(Evacuate immediate area if necessara

'

Don appropriate PPE:
- Gloves
- Eye Protection
- Lab Coat

Gnsure adequate ventilatiorD

Contain the spill
(Prevent entry into drains)
Clean up spill:
- Sweep solid material
- Place in Iabeled container

(Decontaminate the area)

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to an accidental spill of methyl
phenylsulfonylacetate.
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Toxicological Information: Navigating the Data Gap

A significant challenge in assessing the risk of methyl phenylsulfonylacetate is the lack of
comprehensive toxicological data. Across multiple safety data sheets, the following endpoints
are consistently listed as "no data available":[3][4][5][6]

o Acute toxicity (oral, dermal, inhalation)

e Skin corrosion/irritation

e Serious eye damage/irritation

o Respiratory or skin sensitization

e Germ cell mutagenicity

e Carcinogenicity

o Reproductive toxicity

o Specific target organ toxicity (single and repeated exposure)

The absence of data does not equate to the absence of hazard. It signifies that the
toxicological properties of this compound have not been thoroughly investigated. Therefore, it is
imperative to handle methyl phenylsulfonylacetate with the assumption that it may be
harmful and to minimize all potential routes of exposure.

Stability and Reactivity: Ensuring Chemical Integrity
» Reactivity: No known hazardous reactions under normal processing.[3]
¢ Chemical Stability: Stable under normal conditions.[3][6]

o Conditions to Avoid: Incompatible products and excess heat.[3]

e Incompatible Materials: Strong oxidizing agents.[6]
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Hazardous Decomposition Products: Under normal use, none are expected.[3][5] Under fire
conditions, carbon and sulfur oxides may be formed.[6]

Ecological and Disposal Considerations

Ecological Information: There is no specific data available on the ecological effects of methyl
phenylsulfonylacetate. It should not be released into the environment.[3][5] Its insolubility
in water suggests it is not likely to be mobile in soil and will sink in water.[5]

Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.[4] Do not dispose of down the drain.

Conclusion: A Commitment to a Culture of Safety

The safe use of methyl phenylsulfonylacetate in a research and development setting is

contingent upon a thorough understanding of its known properties and a cautious respect for its

unknown toxicological profile. The inconsistencies in hazard classification highlight the

importance of consulting multiple sources of safety information and adopting a conservative

approach to personal protection and handling procedures. By integrating the principles outlined

in this guide into daily laboratory practice, researchers can mitigate risks and foster a robust

culture of safety.
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Chemistry Council.

Methyl phenylsulfonylacetate | CAS 34097-60-4. Santa Cruz Biotechnology.

Section 5: Firefighting Measures. OSHA.

Methyl phenylacet

Methyl phenylacet

Methyl phenylsulfonylacetate, 98% 25 g | Buy Online | Thermo Scientific Chemicals.
thermofisher.com.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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